Cas no 1779667-54-7 (2-(3-Amino-1-benzyl-2-methylpyrrolidin-3-yl)acetic acid)

• Product Name: 2-(3-Amino-1-benzyl-2-methylpyrrolidin-3-yl)acetic acid
• CAS No: 1779667-54-7
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5743726
• PubChem ID: 83851271
• Update Time: 2025-10-24

2-(3-Amino-1-benzyl-2-methylpyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1779667-54-7
• 2-(3-Amino-1-benzyl-2-methylpyrrolidin-3-yl)aceticacid
• EN300-1287501
• 2-(3-Amino-1-benzyl-2-methylpyrrolidin-3-yl)acetic acid
• 3-Pyrrolidineacetic acid, 3-amino-2-methyl-1-(phenylmethyl)-

• Inchi： 1S/C14H20N2O2/c1-11-14(15,9-13(17)18)7-8-16(11)10-12-5-3-2-4-6-12/h2-6,11H,7-10,15H2,1H3,(H,17,18)
• InChI Key： CVEXWXUKVYJGSH-UHFFFAOYSA-N
• SMILES： OC(CC1(CCN(CC2C=CC=CC=2)C1C)N)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 394.4±32.0 °C(Predicted)
• pka: 4.65±0.10(Predicted)

Additional information on 2-(3-Amino-1-benzyl-2-methylpyrrolidin-3-yl)acetic acid

2-(3-Amino-1-benzyl-2-methylpyrrolidin-3-yl)acetic Acid: A Comprehensive Overview

2-(3-Amino-1-benzyl-2-methylpyrrolidin-3-yl)acetic acid, also known by its CAS number 1779667-54-7, is a complex organic compound with significant potential in various fields, particularly in pharmaceutical and biochemical research. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a benzyl group, an amino group, and a methyl group, along with an acetic acid moiety. The combination of these functional groups makes it a versatile molecule with diverse applications.

The synthesis of 2-(3-Amino-1-benzyl-2-methylpyrrolidin-3-yl)acetic acid involves a series of carefully designed organic reactions. The process typically begins with the preparation of the pyrrolidine ring, which is then subjected to substitution reactions to introduce the benzyl, amino, and methyl groups. The final step involves the addition of the acetic acid group, which enhances the compound's solubility and reactivity. Recent advancements in synthetic chemistry have enabled researchers to optimize this process, improving yield and purity while reducing production costs.

One of the most promising applications of 2-(3-Amino-1-benzyl-2-methylpyrrolidin-3-yl)acetic acid is in the field of drug discovery. The compound's structure allows for interactions with various biological targets, making it a valuable lead compound for developing new therapeutic agents. For instance, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, CAS No. 1779667-54-7 has shown promise in enzyme inhibition studies. Researchers have found that the compound can inhibit key enzymes involved in metabolic pathways, potentially offering new avenues for treating metabolic disorders such as diabetes and obesity. The amino group in the molecule plays a crucial role in these interactions, acting as a binding site for enzyme active sites.

The structural versatility of 2-(3-Amino-1-benzyl-2-methylpyrrolidin-3-yl)acetic acid also makes it an attractive candidate for use in bioconjugation reactions. By modifying the acetic acid group or other functional groups within the molecule, researchers can create bioconjugates tailored for specific applications, such as drug delivery or imaging agents. This adaptability underscores the compound's potential as a building block for more complex molecules.

In recent years, there has been growing interest in exploring the pharmacokinetics and toxicity profiles of CAS No. 1779667-54_54_7. Preclinical studies have demonstrated that the compound exhibits favorable absorption and distribution properties, making it suitable for systemic administration. Additionally, initial toxicity studies suggest that it has a relatively low toxicity profile at therapeutic doses, which is encouraging for its potential use in clinical settings.

The development of analytical methods for accurately determining the concentration of 2-(3-Amino_1-benzyl_2-methylpyrrolidin_3_yl)acetic acid in biological samples has also been a focus of recent research. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been optimized to provide precise quantification of this compound in complex matrices. These advancements are critical for conducting thorough pharmacokinetic studies and ensuring the safety and efficacy of the compound during preclinical and clinical trials.

Another area where CAS No. 1779667_54_54_54_54_54_54_54_54_54_54_54_54 has shown potential is in its use as a chiral auxiliary in asymmetric synthesis. The presence of multiple stereogenic centers within its structure allows for enantioselective reactions, enabling the synthesis of enantiomerically pure compounds that are highly sought after in pharmaceuticals and agrochemicals.

In conclusion, 2-(3_Amino_1_benzyl_2_methylpyrrolidin_3_yl)acetic acid (CAS No._1779667_54_54) is a multifaceted organic compound with significant potential across various scientific domains. Its unique structure provides ample opportunities for exploration in drug discovery, enzyme inhibition studies, bioconjugation reactions, and asymmetric synthesis. As research continues to uncover its full range of applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic development.